Cas no 180790-90-3 (2-(methylthio)isonicotinonitrile)

2-(Methylthio)isonicotinonitrile is a heterocyclic organic compound featuring a pyridine core substituted with a methylthio group and a nitrile functionality at the 2-position. This structure imparts reactivity suitable for diverse synthetic applications, particularly in pharmaceutical and agrochemical intermediates. The methylthio group enhances nucleophilic substitution potential, while the nitrile moiety offers versatility for further functionalization, such as hydrolysis or cyclization. Its stability under standard conditions and compatibility with common organic solvents make it a practical building block for heterocyclic chemistry. The compound is particularly valued in the development of biologically active molecules, where its scaffold serves as a key precursor in medicinal chemistry research.
2-(methylthio)isonicotinonitrile structure
180790-90-3 structure
Product Name:2-(methylthio)isonicotinonitrile
CAS No:180790-90-3
MF:C7H6N2S
MW:150.200939655304
MDL:MFCD12198460
CID:113532
PubChem ID:10796918
Update Time:2025-06-07

2-(methylthio)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarbonitrile,2-(methylthio)-
    • 2-(methylthio)isonicotinonitrile(SALTDATA: FREE)
    • 2-(Methylthio)isonicotinonitrile
    • 4-Pyridinecarbonitrile,2-(methylthio)-(9CI)
    • BS-37417
    • AKOS009823536
    • 2-methylsulfanylpyridine-4-carbonitrile
    • CS-0358854
    • KHIMMMAZSQUTMF-UHFFFAOYSA-N
    • SCHEMBL2961950
    • MFCD12198460
    • 2-methylthioisonicotinonitrile
    • 180790-90-3
    • 2-(methylthio)isonicotinonitrile
    • MDL： MFCD12198460
    • Inchi： 1S/C7H6N2S/c1-10-7-4-6(5-8)2-3-9-7/h2-4H,1H3
    • InChI Key： KHIMMMAZSQUTMF-UHFFFAOYSA-N
    • SMILES： S(C)C1C=C(C#N)C=CN=1

Computed Properties

  • Exact Mass: 150.02528
  • Monoisotopic Mass: 150.02516937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 62Ų

Experimental Properties

  • PSA: 36.68

2-(methylthio)isonicotinonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B101906-50mg
2-(methylthio)isonicotinonitrile
 180790-90-3
50mg
 $ 50.00 2022-06-07
TRC
B101906-100mg
2-(methylthio)isonicotinonitrile
 180790-90-3
100mg
 $ 65.00 2022-06-07
TRC
B101906-500mg
2-(methylthio)isonicotinonitrile
 180790-90-3
500mg
 $ 115.00 2022-06-07
Chemenu
CM511999-5g
2-(Methylthio)isonicotinonitrile
 180790-90-3 97%
5g
 $186 2022-06-12
eNovation Chemicals LLC
Y1240057-1g
4-Pyridinecarbonitrile,2-(methylthio)-(9CI)
 180790-90-3 95%
1g
 $125 2024-06-06
eNovation Chemicals LLC
Y1240057-250mg
4-Pyridinecarbonitrile,2-(methylthio)-(9CI)
 180790-90-3 95%
250mg
 $290 2025-02-20
eNovation Chemicals LLC
Y1240057-100mg
4-Pyridinecarbonitrile,2-(methylthio)-(9CI)
 180790-90-3 95%
100mg
 $215 2025-02-20
eNovation Chemicals LLC
Y1240057-1g
4-Pyridinecarbonitrile,2-(methylthio)-(9CI)
 180790-90-3 95%
1g
 $555 2025-02-20
Ambeed
A295782-5g
2-(Methylthio)isonicotinonitrile
 180790-90-3 97%
5g
 $240.0 2024-04-22
A2B Chem LLC
AE83359-1g
2-(Methylthio)isonicotinonitrile
 180790-90-3 95%
1g
 $61.00 2024-04-20

2-(methylthio)isonicotinonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:180790-90-3)2-(methylthio)isonicotinonitrile
Order Number:A1143876
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:58
Price ($):216.0
Email:sales@amadischem.com

2-(methylthio)isonicotinonitrile Related Literature

Related Categories

180790-90-3 (2-(methylthio)isonicotinonitrile) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:180790-90-3)2-(methylthio)isonicotinonitrile
A1143876
Purity:99%
Quantity:5g
Price ($):216.0
Email